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Compound of Interest

Compound Name: Prosolvin

Cat. No.: B1675510 Get Quote

Disclaimer: This information is intended for researchers, scientists, and drug development

professionals in a veterinary and experimental context. Prosolvin is a potent pharmaceutical

agent and should only be handled and administered by qualified personnel. The information

provided here is for educational purposes and is not a substitute for professional veterinary or

medical advice.

Critical Safety Notice: Prosolvin and Pregnancy
Prosolvin contains luprostiol or dinoprost, which are synthetic analogues of Prostaglandin F2α

(PGF2α).[1][2] The primary function of PGF2α is to induce luteolysis—the breakdown of the

corpus luteum—and stimulate strong uterine contractions.[3][4] The corpus luteum is essential

for producing progesterone, the hormone that maintains pregnancy.[4][5]

Therefore, the administration of Prosolvin during a viable pregnancy is contraindicated unless

the explicit goal is the induction of abortion or parturition.[6][7] It is an abortifacient and cannot

be used to support or maintain pregnancy.[8][9] Any use of this product must be based on a

clear understanding of its luteolytic and oxytocic properties.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Prosolvin?

Prosolvin is a potent synthetic analogue of the natural prostaglandin PGF2α.[1] Its primary

action is to cause luteolysis, which is the regression of the corpus luteum (CL).[6] This action
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leads to a rapid decline in progesterone levels.[4] In the absence of progesterone, uterine

contractions are initiated, and the animal will typically return to estrus if not pregnant, or abort if

pregnant.[3]

Q2: What are the approved and experimental applications of Prosolvin in animal research and

reproduction?

Prosolvin is used in veterinary medicine and research for several reproductive applications,

including:

Estrus Synchronization: By causing luteolysis, Prosolvin can bring a group of cyclic animals

into heat at roughly the same time.[6][10][11] This is widely used in cattle and horses to

manage breeding schedules.[12][13]

Induction of Parturition: In cattle, pigs, and mares, Prosolvin can be used to induce labor at

or near the end of the normal gestation period.[6][7][14]

Induction of Abortion: Prosolvin is used to terminate pregnancies resulting from mismating

or for therapeutic reasons, such as in the case of fetal mummification.[6][9][12]

Treatment of Uterine Conditions: It is used to treat conditions like pyometra and chronic

endometritis by inducing estrus, which helps expel uterine contents.[6][12]

Management of "Silent Heat" or Anestrus: In cases where a persistent corpus luteum is

preventing an animal from cycling, Prosolvin can be used to resolve the CL and allow the

animal to return to estrus.[6][12]

Q3: What are the critical contraindications for Prosolvin administration?

Prosolvin should not be administered under the following circumstances:

In pregnant animals where the intention is to maintain the pregnancy.[4][6][7]

In animals with known hypersensitivity to prostaglandins.[4][15]

In animals with acute or subacute disorders of the cardiovascular or respiratory systems, as

PGF2α can cause bronchospasm and affect blood pressure.[8]
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Intravenous injection is generally not recommended.[6][7]

Q4: What are the potential side effects associated with Prosolvin, and how can they be

managed?

Side effects are generally mild and transient but can include:

In Horses: Sweating and slight respiratory effects have been reported. Diarrhea and mild

colic may also occur.[6][7]

In Cattle: Abdominal discomfort may be observed.[6][7]

General: Increased heart rate and restlessness can occur.

Management of side effects typically involves observation, as they usually resolve without

intervention. Ensuring correct dosage and administration route (deep intramuscular injection) is

critical to minimizing adverse reactions.[7]

Q5: How soon after administration does Prosolvin take effect?

The onset of action is rapid. Luteolysis and the subsequent drop in progesterone begin shortly

after injection.

Estrus: In cattle and heifers, estrus typically occurs 2-4 days after treatment.[6] In mares,

estrus is expected within 5 days.[6]

Parturition: In cattle treated after day 270 of gestation, calving is expected within 3 days.[6]

In pigs treated on or after day 113, farrowing normally follows within 48 hours.[6][7]

Abortion: Following administration, abortion usually occurs within 7 days.[6]
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Issue/Observation Potential Cause Recommended Action

No response to treatment

(animal does not come into

estrus)

The animal was in a refractory

period (the first 4-5 days post-

ovulation) when the corpus

luteum is not yet mature

enough to respond to PGF2α.

Confirm the stage of the

estrous cycle via rectal

palpation or ultrasound before

treatment. A second injection

10-12 days after the first can

be used for synchronization

protocols to ensure all animals

respond.[6]

The animal is not cycling

(anestrus due to nutrition,

disease, or other factors).

Perform a thorough

reproductive examination to

determine the cause of

anestrus. Prosolvin is only

effective if a functional corpus

luteum is present.[6]

Higher than expected

incidence of retained fetal

membranes

This can occur with early

induction of parturition in

cattle.[6][7]

Avoid inducing parturition too

early. Ensure the gestation

date is accurately known.

Provide supportive care for

animals that retain their

placenta.

Reduced viability of piglets

Parturition was induced more

than 48 hours before the

predicted farrowing date.

Do not administer Prosolvin

more than 2 days before the

expected parturition date in

swine.[6][7]

Severe adverse reaction (e.g.,

severe colic, respiratory

distress)

Possible overdose or

accidental intravenous

administration.

This is rare. Provide immediate

symptomatic and supportive

veterinary care. Re-confirm

dosage calculations and

administration technique.

Data Presentation: Dosage and Timing
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The following table summarizes typical dosages and expected outcomes for Prosolvin
(Luprostiol/Dinoprost) in various applications. Always consult the specific product label for exact

dosages and instructions.

Species &
Application

Recommended
Dose
(Luprostiol/Dinopro
st)

Expected Onset of
Action

Notes

Cattle (Estrus

Synchronization)
15 mg (2 ml) Estrus in 2-4 days

A second injection 10-

12 days later is

common for group

synchronization.[6]

Cattle (Induction of

Parturition)
15 mg (2 ml) Calving within 3 days

Administer on or after

day 270 of gestation.

[6]

Cattle (Induction of

Abortion)
15 mg (2 ml) Abortion within 7 days

Effective from 1 week

up to 5 months of

gestation.[6]

Horses (Estrus

Synchronization)
7.5 mg (1 ml) Estrus within 5 days

Used to treat

persistent corpus

luteum or for planned

breeding.[6][12]

Pigs (Induction of

Parturition)
7.5 mg (1 ml)

Farrowing within 48

hours

Administer on or after

day 113 of gestation.

[6][7]

Experimental Protocols
Protocol: Estrus Synchronization in Beef Heifers (Two-
Injection Protocol)
This protocol is designed to synchronize estrus in a group of cycling beef heifers for timed

artificial insemination (TAI).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1675510?utm_src=pdf-body
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_139323.PDF
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_139323.PDF
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_139323.PDF
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_139323.PDF
https://equinecarepharmacy.com/product/prosolvin/
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_139323.PDF
https://www.vmd.defra.gov.uk/productinformationdatabase/files/QRD_Documents/QRD-Auth_1232070.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To induce luteolysis in cycling heifers, leading to a synchronized estrus and

ovulation.

Materials:

Prosolvin (or equivalent PGF2α product)

Syringes and needles for intramuscular injection

Record-keeping system

Estrus detection aids (e.g., tail paint, heat patches)

Artificial insemination equipment

Methodology:

Initial Health Check: Ensure all heifers are in good health, have adequate body condition

scores, and are of breeding age and weight.

First Injection (Day 0): Administer a single intramuscular injection of Prosolvin at the

recommended dose (e.g., 25 mg dinoprost).[13] This will induce luteolysis in heifers that are

in the luteal phase (day 5 to 17 of their cycle). Heifers in the refractory period will not

respond.

Second Injection (Day 11-14): Administer a second intramuscular injection of Prosolvin to all

heifers in the group 11 to 14 days after the first.[11][16] This second injection ensures that

animals that did not respond to the first injection (because they were in the refractory period)

will now have a mature corpus luteum and will respond.

Estrus Detection and Insemination:

Option A (Detect and Inseminate): Begin intensive estrus detection 48 hours after the

second injection. Inseminate heifers approximately 12 hours after they are first observed

in standing heat.[13]

Option B (Timed AI): Inseminate all heifers at a fixed time, typically 72 to 80 hours after the

second injection, without the need for estrus detection.[6][13] Some protocols may include
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a GnRH injection prior to AI to further synchronize ovulation.

Data Collection: Record injection dates, signs of estrus, insemination times, and subsequent

pregnancy rates to evaluate protocol effectiveness.
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Caption: PGF2α signaling pathway leading to luteolysis and uterine contraction.
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Caption: Logical workflow for a two-injection PGF2α estrus synchronization protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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